(4-aminophenyl)ethanethioic O-acid
Description
(4-Aminophenyl)ethanethioic O-acid, also known as APEO or 4-aminophenyl ethanethioic acid, is an organic compound with a molecular formula of C8H9NO2S. It is a colorless solid that is soluble in water and alcohols. APEO is used in a variety of applications, including as a reagent in organic synthesis, as a catalyst in the production of polymers, and as a corrosion inhibitor in the electroplating industry. Additionally, it has been studied for its potential use in the treatment of various diseases and disorders.
Scientific Research Applications
Sensing Applications
Boronic acids, including (4-aminophenyl)ethanethioic O-acid, are increasingly utilized in diverse sensing applications. Their interactions with diols and strong Lewis bases (such as fluoride or cyanide anions) make them valuable for both homogeneous assays and heterogeneous detection. These applications can occur at the sensing material interface or within bulk samples. Researchers have explored their use in biosensing, environmental monitoring, and medical diagnostics .
Protein Manipulation and Labeling
Boronic acids play a crucial role in protein manipulation and labeling. Their specific interaction with cis-diols allows for selective binding to glycoproteins and other biomolecules. Researchers have used boronic acids to label proteins, study protein-protein interactions, and develop targeted therapies .
Electrophoresis of Glycated Molecules
Boronic acids have been employed in electrophoresis techniques to separate and analyze glycated molecules. This application is particularly relevant in the study of diabetes and glycosylation-related diseases .
Microparticles for Analytical Methods
Researchers have used boronic acids, including (4-aminophenyl)ethanethioic O-acid, as building blocks for microparticles. These microparticles find applications in analytical methods, such as drug delivery, diagnostics, and environmental monitoring .
Controlled Release of Insulin
In polymer science, boronic acids have been incorporated into materials for the controlled release of insulin. This application is essential in diabetes management and drug delivery systems .
Carbohydrate Chemistry and Glycobiology
Boronic acids are crucial in carbohydrate chemistry and glycobiology. They participate in the analysis, separation, protection, and activation of carbohydrates. Researchers explore their role in glycan profiling, glycoprotein analysis, and glycoengineering .
properties
IUPAC Name |
2-(4-aminophenyl)ethanethioic S-acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NOS/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5,9H2,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMLCLUSHCIUJMP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)S)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-aminophenyl)ethanethioic O-acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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